Cas no 5443-79-8 ( )

  structure
  structure
Product Name: 
CAS No:5443-79-8
MF:C15H10N2O2
MW:250.252103328705
CID:941254
PubChem ID:227789
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-nitro-2-phenylquinoline
    • 2-phenyl-3-nitroquinoline
    • 3-Nitro-2-phenyl-chinolin
    • 3-nitro-2-phenyl-quinoline
    • AC1L5FQW
    • AC1Q1YW6
    • AG-J-59001
    • CTK5A1006
    • HMS3078G19
    • NSC19850
    • SureCN6312816
    • MLS002638708
    • nitro phenylquinoline
    • SCHEMBL6312816
    • SMR001548178
    • 5443-79-8
    • DTXSID40281038
    • DA-05033
    • NSC-19850
    • CHEMBL1866616
    •  
    • Inchi: 1S/C15H10N2O2/c18-17(19)14-10-12-8-4-5-9-13(12)16-15(14)11-6-2-1-3-7-11/h1-10H
    • InChI Key: VGUWSOYCWQHGOH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC2C=CC=CC=2N=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 250.0743
  • Monoisotopic Mass: 250.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 409.1°C at 760 mmHg
  • Flash Point: 201.2°C
  • Refractive Index: 1.68
  • PSA: 56.03
  • LogP: 4.33320
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